Cas no 80427-49-2 (Benzene,1,2,3,5-tetrafluoro-4-methyl-)

Benzene,1,2,3,5-tetrafluoro-4-methyl- structure
80427-49-2 structure
Product Name:Benzene,1,2,3,5-tetrafluoro-4-methyl-
CAS No:80427-49-2
MF:C7H4F4
MW:164.100275993347
CID:706786
PubChem ID:17750861
Update Time:2025-04-19

Benzene,1,2,3,5-tetrafluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,5-tetrafluoro-4-methyl-
    • 2,3,4,6-TETRAFLUOROTOLUENE
    • 2,3,4,6-Tetrafluoro-toluene
    • AKOS006332000
    • SCHEMBL172019
    • QWMNQJQGZZQXKS-UHFFFAOYSA-N
    • 80427-49-2
    • DTXSID50590729
    • 1,2,3,5-TETRAFLUORO-4-METHYLBENZENE
    • FT-0609365
    • Inchi: 1S/C7H4F4/c1-3-4(8)2-5(9)7(11)6(3)10/h2H,1H3
    • InChI Key: QWMNQJQGZZQXKS-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1C)F)F)F

Computed Properties

  • Exact Mass: 164.025
  • Monoisotopic Mass: 164.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.339
  • Boiling Point: 114.854°C at 760 mmHg
  • Flash Point: 26.25°C
  • Refractive Index: 1.421
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